Cas no 98758-16-8 (2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid
• CAS No: 98758-16-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1002642
• PubChem ID: 13406765
• Update Time: 2025-08-04

2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-3-METHOXY-DL-PHENYLALANINE
• 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid
• AC-13367
• 98758-16-8
• AB21204
• DTXSID00539789
• 2-AMINO-3-(2-HYDROXY-3-METHOXYPHENYL)PROPANOICACID
• AKOS012261453
• CS-0236793
• SCHEMBL13957680
• 2-Hydroxy-3-methoxyphenylalanine
• Z1065645450
• EN300-173093

• Inchi： 1S/C10H13NO4/c1-15-8-4-2-3-6(9(8)12)5-7(11)10(13)14/h2-4,7,12H,5,11H2,1H3,(H,13,14)
• InChI Key： OUMMDXARLVWXRD-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CC(C(=O)O)N)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 392.8°C at 760 mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.591

Additional information on 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid

Recent Advances in the Study of 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid (CAS: 98758-16-8)

2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid (CAS: 98758-16-8) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, neuropharmacology, and metabolic regulation. Recent advancements in synthetic methodologies and analytical techniques have further propelled research into this molecule, uncovering novel insights into its biological activities and therapeutic potential.

Recent studies have focused on the synthesis and characterization of 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid, with particular emphasis on its role as a precursor or intermediate in the production of bioactive compounds. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and confirm its purity. These efforts have been critical in ensuring the reproducibility of studies involving this compound, which is essential for its application in high-throughput screening and drug discovery programs.

One of the most promising areas of research involving 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid is its potential as a modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with key receptors in the central nervous system, influencing pathways associated with mood regulation and cognitive function. These observations have spurred further investigations into its pharmacokinetics and pharmacodynamics, with the aim of developing novel therapeutics for neurological disorders such as depression and Alzheimer's disease.

In addition to its neurological applications, 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid has also been studied for its antioxidant properties. Recent in vitro and in vivo experiments have demonstrated its ability to scavenge reactive oxygen species (ROS) and mitigate oxidative stress, a hallmark of various chronic diseases. These findings highlight its potential as a therapeutic agent for conditions characterized by oxidative damage, including cardiovascular diseases and certain types of cancer.

The synthesis of derivatives and analogs of 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid has been another focal point of recent research. By modifying its chemical structure, scientists aim to enhance its bioavailability, stability, and target specificity. These efforts have led to the development of several novel compounds with improved pharmacological profiles, some of which are currently undergoing preclinical evaluation. The results of these studies are expected to provide valuable insights into the structure-activity relationships of this class of compounds.

Despite the progress made, challenges remain in the clinical translation of 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid and its derivatives. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in overcoming these hurdles and unlocking the full therapeutic potential of this promising compound.

In conclusion, 2-amino-3-(2-hydroxy-3-methoxyphenyl)propanoic acid (CAS: 98758-16-8) represents a versatile and biologically active molecule with broad applications in pharmaceutical research. Recent studies have shed light on its multifaceted roles in neuropharmacology and oxidative stress modulation, while also paving the way for the development of novel derivatives. Continued exploration of this compound and its analogs is likely to yield significant advancements in the treatment of various diseases, making it a valuable asset in the field of chemical biology and medicine.